Cas no 5422-52-6 (Di-N-pentylacetic Acid)

• Product Name: Di-N-pentylacetic Acid
• CAS No: 5422-52-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• MDL: MFCD00014008
• CID: 373039
• PubChem ID: 138494
• Update Time: 2025-10-28

Di-N-pentylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-pentyl-
• 2-PENTYLHEPTANOIC ACID
• DIPENTYLACETIC ACID ---CLEAR OIL---
• 2-pentyl-heptanoic acid
• 2-Pentyl-heptansaeure
• di-n-Amylacetic acid
• Dipentylacetic acid
• Dipentylessigsaeure
• Heptanoic acid,2-pentyl
• F83387
• Diamylacetic acid
• MFCD00014008
• NSC 11353
• EN300-8674449
• CS-0263418
• Heptanoic acid, 2-pentyl-
• 5422-52-6
• NSC11353
• FT-0624619
• AKOS015839636
• n-diamylacetic acid
• SCHEMBL220265
• 2-PENTYLHEPTANOICACID
• DTXSID70202574
• NSC-11353
• PLVOWOHSFJLXOR-UHFFFAOYSA-N
• DB-080925
• Di-N-pentylacetic Acid

• MDL： MFCD00014008
• Inchi： 1S/C12H24O2/c1-3-5-7-9-11(12(13)14)10-8-6-4-2/h11H,3-10H2,1-2H3,(H,13,14)
• InChI Key： PLVOWOHSFJLXOR-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC)CCCCC)=O

Computed Properties

• Exact Mass: 200.17800
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.84780

Additional information on Di-N-pentylacetic Acid

Comprehensive Guide to Di-N-pentylacetic Acid (CAS No. 5422-52-6): Properties, Applications, and Industry Insights

Di-N-pentylacetic Acid (CAS No. 5422-52-6), also known as Dipentylacetic acid, is a branched-chain carboxylic acid with significant relevance in specialty chemical synthesis. This compound, characterized by its molecular formula C12H24O2, has garnered attention in recent years due to its versatile applications in lubricant additives, plasticizers, and pharmaceutical intermediates. As industries increasingly seek sustainable alternatives to traditional chemicals, Di-N-pentylacetic Acid emerges as a candidate for bio-based material formulations.

The structural uniqueness of Di-N-pentylacetic Acid lies in its two n-pentyl groups attached to the alpha carbon of the acetic acid backbone. This configuration enhances its lipophilicity and thermal stability, making it valuable for high-performance lubricants in automotive and industrial applications. Recent studies highlight its potential as a green chemistry component, aligning with the global shift toward eco-friendly manufacturing processes. Researchers are exploring its role in biodegradable polymers, addressing the urgent demand for microplastic reduction solutions.

From a synthetic perspective, 5422-52-6 is typically produced through alkylation reactions of acetic acid derivatives. The compound's boiling point (285–290°C) and moderate viscosity make it suitable for high-temperature applications. In the pharmaceutical sector, its derivatives are investigated for drug delivery systems, particularly in lipophilic prodrugs that enhance bioavailability. These characteristics position Di-N-pentylacetic Acid as a multifunctional building block in advanced material science.

Market trends indicate growing interest in CAS 5422-52-6 for renewable energy applications, especially in battery electrolyte formulations. Its chemical stability under electrochemical stress makes it a candidate for next-generation energy storage systems. Furthermore, the compound's low toxicity profile compared to conventional alternatives meets stringent REACH compliance requirements, a critical factor for European market access.

Quality control of Dipentylacetic acid involves rigorous GC-MS analysis to ensure ≥98% purity for industrial use. Storage recommendations emphasize airtight containers in cool, dry environments to prevent oxidative degradation. As regulatory frameworks evolve, manufacturers are adopting closed-loop production methods to minimize carbon footprint, responding to the ESG (Environmental, Social, Governance) criteria demanded by investors.

Emerging research explores Di-N-pentylacetic Acid's role in nanomaterial surface modification, where its long alkyl chains facilitate controlled self-assembly processes. This application gains traction in electronic device manufacturing and water-repellent coatings. The compound's compatibility with silicone matrices also opens opportunities in flexible electronics and wearable technology – two rapidly expanding sectors in the Industry 4.0 landscape.

For researchers seeking 5422-52-6 suppliers, key selection criteria include batch-to-batch consistency and regulatory documentation. The compound's price volatility correlates with n-pentanol feedstock availability, emphasizing the importance of strategic sourcing in supply chain management. Analytical techniques like NMR spectroscopy and HPLC purity testing remain essential for quality verification.

Looking ahead, Di-N-pentylacetic Acid is poised to benefit from advancements in catalytic processes that improve atom economy. The development of heterogeneous catalysts could significantly enhance production efficiency while reducing organic solvent waste. As circular economy principles gain momentum, CAS 5422-52-6 derivatives may contribute to closed-loop chemical recycling systems, particularly in polymer upcycling initiatives.